Cas no 1379355-57-3 (2-(3-methylsulfanylphenyl)butan-2-ol)

• Product Name: 2-(3-methylsulfanylphenyl)butan-2-ol
• CAS No: 1379355-57-3
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD20528421
• CID: 5218399
• Update Time: 2026-03-06

2-(3-methylsulfanylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylsulfanylphenyl)butan-2-ol

• MDL： MFCD20528421
• Inchi： 1S/C11H16OS/c1-4-11(2,12)9-6-5-7-10(8-9)13-3/h5-8,12H,4H2,1-3H3
• InChI Key： ZPAAPGXIUAALBW-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC(SC)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 2-(3-methylsulfanylphenyl)butan-2-ol

Comprehensive Overview of 2-(3-methylsulfanylphenyl)butan-2-ol (CAS No. 1379355-57-3)

2-(3-methylsulfanylphenyl)butan-2-ol (CAS No. 1379355-57-3) is a specialized organic compound that has garnered significant interest in the fields of pharmaceutical intermediates, flavor and fragrance applications, and material science. This compound, characterized by its unique methylsulfanylphenyl moiety and tertiary alcohol functionality, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining aromatic and aliphatic components, makes it a valuable candidate for researchers exploring structure-activity relationships (SAR) and molecular design.

The growing demand for high-purity chemical intermediates in drug discovery has placed compounds like 2-(3-methylsulfanylphenyl)butan-2-ol in the spotlight. With the rise of AI-driven drug development and computational chemistry, researchers are increasingly searching for novel scaffolds to optimize pharmacokinetic properties. This compound’s balanced lipophilicity, attributed to its methylsulfanyl group, aligns with trends in bioavailability enhancement—a hot topic in medicinal chemistry forums and publications.

In the flavor and fragrance industry, 2-(3-methylsulfanylphenyl)butan-2-ol is studied for its potential to contribute sulfurous aroma profiles, similar to those found in tropical fruits or roasted foods. As consumers lean toward natural-identical flavorings, this compound’s structural similarity to naturally occurring thiols and sulfides makes it a subject of innovation. SEO analytics reveal rising queries like "sustainable aroma chemicals" and "green synthesis of flavor compounds", underscoring the relevance of such molecules.

From a synthetic methodology perspective, the preparation of 2-(3-methylsulfanylphenyl)butan-2-ol often involves Grignard reactions or nucleophilic substitution techniques. Recent advancements in catalytic asymmetric synthesis have further elevated its appeal, as enantiopure forms of tertiary alcohols are critical for chiral drug development. Laboratories focusing on flow chemistry and microwave-assisted synthesis may find this compound’s optimization pathways particularly intriguing.

Environmental and regulatory considerations also shape discussions around 1379355-57-3. With stricter REACH compliance and green chemistry principles gaining traction, manufacturers are exploring solvent-free reactions and biodegradable byproducts in its synthesis. This aligns with Google Trends data showing increased searches for "eco-friendly chemical production" and "low-waste synthetic routes".

In material science, the methylsulfanylphenyl group’s electron-rich nature offers potential applications in organic semiconductors or ligand design for metal-organic frameworks (MOFs). Researchers investigating conductive polymers or photocatalysts frequently explore derivatives of this scaffold, driven by its tunable electronic properties.

To conclude, 2-(3-methylsulfanylphenyl)butan-2-ol (CAS No. 1379355-57-3) exemplifies the intersection of multidisciplinary chemistry and industrial innovation. Its adaptability across life sciences, sensory applications, and advanced materials ensures its continued relevance in both academic and commercial spheres. As search trends emphasize "specialty chemicals for R&D" and "cutting-edge synthetic targets", this compound remains a compelling subject for future breakthroughs.